Cas no 1383985-28-1 (3-Bromo-5-(methoxymethyl)benzonitrile)

• Product Name: 3-Bromo-5-(methoxymethyl)benzonitrile
• CAS No: 1383985-28-1
• MF: C₉H₈BrNO
• MW: 226.06992149353
• CID: 4937706
• Update Time: 2025-10-28

3-Bromo-5-(methoxymethyl)benzonitrile Chemical and Physical Properties

Names and Identifiers

• 3-bromo-5-(methoxymethyl)benzonitrile
• Benzonitrile, 3-bromo-5-(methoxymethyl)-
• 3-Bromo-5-(methoxymethyl)benzonitrile

• Inchi： 1S/C9H8BrNO/c1-12-6-8-2-7(5-11)3-9(10)4-8/h2-4H,6H2,1H3
• InChI Key： QZNMZCQEXYOFBG-UHFFFAOYSA-N
• SMILES： BrC1C=C(C#N)C=C(C=1)COC

Computed Properties

• Exact Mass: 224.97893 g/mol
• Monoisotopic Mass: 224.97893 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 33
• Molecular Weight: 226.07

Additional information on 3-Bromo-5-(methoxymethyl)benzonitrile

3-Bromo-5-(methoxymethyl)benzonitrile: A Comprehensive Overview

The compound 3-Bromo-5-(methoxymethyl)benzonitrile (CAS No. 1383985-28-1) is a highly specialized organic molecule with significant applications in the fields of pharmaceuticals, agrochemicals, and advanced materials. This compound is characterized by its unique structure, which combines a bromine atom at the 3-position, a methoxymethyl group at the 5-position, and a cyano group at the para position of the benzene ring. The combination of these functional groups imparts distinctive chemical properties, making it a valuable intermediate in organic synthesis.

Recent studies have highlighted the importance of 3-Bromo-5-(methoxymethyl)benzonitrile in the development of novel therapeutic agents. Researchers have explored its potential as a building block for constructing bioactive molecules with enhanced pharmacokinetic profiles. For instance, its bromine atom serves as an excellent leaving group, facilitating nucleophilic substitution reactions that are pivotal in drug design. Additionally, the methoxymethyl group introduces steric hindrance and modulates the electronic properties of the molecule, which are critical factors in determining its biological activity.

The synthesis of 3-Bromo-5-(methoxymethyl)benzonitrile involves a multi-step process that typically begins with the bromination of a suitable aromatic precursor. This is followed by the introduction of the methoxymethyl group through alkylation or acylation reactions, and finally, the installation of the cyano group via cyanation. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing production costs and minimizing waste.

In terms of applications, 3-Bromo-5-(methoxymethyl)benzonitrile has been extensively used in the construction of heterocyclic compounds, which are integral to modern drug discovery programs. Its ability to participate in various coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, has made it a versatile intermediate in medicinal chemistry. Furthermore, its role in the synthesis of agrochemicals has been underscored by its ability to enhance crop resistance to pests and diseases.

From an environmental perspective, 3-Bromo-5-(methoxymethyl)benzonitrile has shown promise in green chemistry initiatives. Its use as a catalyst in certain organic transformations has reduced reliance on hazardous reagents, aligning with global efforts to promote sustainable chemical practices. Moreover, its stability under various reaction conditions makes it an ideal candidate for large-scale industrial applications.

Looking ahead, ongoing research is focused on optimizing the properties of 3-Bromo-5-(methoxymethyl)benzonitrile to expand its utility further. Scientists are exploring modifications to its structure that could enhance its solubility, bioavailability, and selectivity for specific targets. Additionally, computational chemistry techniques are being employed to predict its interactions with biological systems, paving the way for personalized medicine approaches.

In conclusion, 3-Bromo-5-(methoxymethyl)benzonitrile stands as a testament to the ingenuity of modern organic chemistry. Its unique structure and versatile reactivity continue to drive innovation across multiple disciplines. As research progresses, this compound is poised to play an even greater role in addressing some of the most pressing challenges in healthcare and environmental sustainability.